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Compound of Interest

Compound Name: delta-Damascone

Cat. No.: B1588474 Get Quote

A Sensory Showdown: δ-Damascone vs. α-
Damascone
A detailed comparison of the sensory profiles of delta-Damascone and alpha-Damascone, two

closely related rose ketones vital to the fragrance and flavor industry. This guide provides

researchers, scientists, and drug development professionals with a side-by-side analysis of

their olfactory characteristics, supported by quantitative data and detailed experimental

protocols.

The damascones are a group of chemical compounds that are key components in the

fragrance of roses. Among them, delta-Damascone and alpha-Damascone are two isomers

that, despite their structural similarities, present distinct olfactory profiles that are leveraged for

different applications in the creation of fine fragrances and flavors. This guide delves into a

comparative sensory analysis of these two potent aroma chemicals.

Quantitative Sensory Profile
A comprehensive understanding of the differences between delta-Damascone and alpha-

Damascone can be achieved through a detailed examination of their sensory thresholds and

aroma profiles as determined by trained sensory panels.
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Sensory Characteristic delta-Damascone alpha-Damascone

Odor Detection Threshold 0.007 ng/L in air

1.5 ppb (levogyre isomer) to

100 ppb (dextrogyre isomer)

(equivalent to approximately

11.8 ng/L to 788 ng/L in air)

Primary Odor Profile
Fruity, sweet, rosy, with notes

of blackcurrant and tobacco.[1]

Floral-fruity, with a

characteristic rose scent,

complemented by fruity facets

of apple and pear, honey-like

sweetness, and dry, tobacco-

like undertones with green

nuances.[2]

Odor Strength High[1] Strong to very strong[2]

Note on Odor Threshold Conversion: The odor threshold for alpha-Damascone was converted

from parts per billion (ppb) to nanograms per liter (ng/L) to allow for a direct comparison with

delta-Damascone. The conversion was calculated using the ideal gas law at standard

temperature and pressure (25 °C and 1 atm) and the molecular weight of alpha-Damascone

(192.30 g/mol ).

Olfactory Descriptors and Nuances
While both molecules share a foundation in the rose family, their detailed aroma profiles reveal

significant distinctions:

delta-Damascone is often described as having a more pronounced fruity and sweet

character, with a distinct blackcurrant or cassis note, alongside a subtle tobacco facet.[1][3]

Some sources also describe it as having an earthy component.[3][4] It is considered to have

a complex fruity and rosy profile with a plum undertone.[4]

alpha-Damascone presents a more classic and intense rose-like floralcy.[2] Its fruity aspect

leans more towards apple and pear, and it possesses a unique honeyed sweetness and a

characteristic dry, tobacco-like finish with green undertones.[2] Professional perfumers may

also identify plum-like fruitiness and slight metallic hints.[2]
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Experimental Protocols
To achieve reliable and reproducible sensory data for aroma chemicals like delta-Damascone
and alpha-Damascone, a structured and controlled experimental protocol is essential. The

following outlines a standard methodology for sensory panel evaluation of fragrance

ingredients.

Objective
To identify and quantify the olfactory characteristics of delta-Damascone and alpha-

Damascone.

Panelist Selection and Training
A panel of 8-12 trained individuals is typically selected based on their demonstrated sensory

acuity, descriptive ability, and consistency. Panelists undergo training to recognize and rate the

intensity of specific aroma attributes relevant to the damascones, such as fruity, floral, rosy,

sweet, green, and tobacco. Reference standards for each attribute are used to calibrate the

panel.

Sample Preparation
Dilution: The aroma chemicals are diluted to a concentration that is clearly perceptible but

not overpowering. A common starting point is a 1% to 10% solution in a neutral solvent like

dipropylene glycol (DPG) or ethanol.

Blinding and Randomization: Samples are presented in identical, opaque containers labeled

with random three-digit codes to prevent bias. The order of presentation is randomized for

each panelist.

Evaluation Procedure
Environment: The evaluation is conducted in a sensory analysis laboratory with individual

booths, controlled temperature, humidity, and lighting to minimize environmental distractions.

The air in the booths is filtered to be odor-free.

Methodology: Panelists assess the odor of each sample by dipping a fragrance strip into the

solution and smelling it at timed intervals (e.g., immediately, after 5 minutes, after 1 hour) to
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evaluate the different stages of evaporation (top, middle, and base notes).

Data Collection: For each sample, panelists rate the intensity of the agreed-upon aroma

descriptors on a structured scale, such as a 15-point numerical scale or a visual analog

scale.

Data Analysis
The intensity ratings from all panelists are collected and statistically analyzed. Techniques such

as Analysis of Variance (ANOVA) are used to determine if there are significant differences in

the mean intensity ratings for each attribute between delta-Damascone and alpha-

Damascone.

Olfactory Signaling Pathway
The perception of odorants like delta-Damascone and alpha-Damascone begins with their

interaction with olfactory receptors in the nasal cavity. The following diagram illustrates the

general workflow of a sensory evaluation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1588474?utm_src=pdf-body
https://www.benchchem.com/product/b1588474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Sensory Evaluation

Data Analysis

delta-Damascone Dilution

Blinding & Randomization

alpha-Damascone Dilution

Panelist Assessment
(Olfactory Evaluation)

Intensity Rating of
Aroma Descriptors

Data Collection

Statistical Analysis
(e.g., ANOVA)

Comparative Profile Generation

Final Comparison Guide

Click to download full resolution via product page

Sensory evaluation workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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